Cas no 466635-96-1 ((1R)-1,2,3,4-Tetrahydro-6,7-dimethoxy-1-naphthalenol)

(1R)-1,2,3,4-Tetrahydro-6,7-dimethoxy-1-naphthalenol structure
466635-96-1 structure
Product Name:(1R)-1,2,3,4-Tetrahydro-6,7-dimethoxy-1-naphthalenol
CAS No:466635-96-1
MF:C12H16O3
MW:208.253643989563
CID:2693928
PubChem ID:15828823
Update Time:2025-04-21

(1R)-1,2,3,4-Tetrahydro-6,7-dimethoxy-1-naphthalenol Chemical and Physical Properties

Names and Identifiers

    • DTXSID101218134
    • AKOS015093511
    • 466635-96-1
    • (1R)-1,2,3,4-Tetrahydro-6,7-dimethoxy-1-naphthalenol
    • Inchi: 1S/C12H16O3/c1-14-11-6-8-4-3-5-10(13)9(8)7-12(11)15-2/h6-7,10,13H,3-5H2,1-2H3/t10-/m1/s1
    • InChI Key: AYSRPTHMTBIMOJ-SNVBAGLBSA-N
    • SMILES: O[C@H]1C2C=C(C(=CC=2CCC1)OC)OC

Computed Properties

  • Exact Mass: 208.109944368Da
  • Monoisotopic Mass: 208.109944368Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.7Ų
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